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Compound of Interest

Compound Name: 3'-Chlorobiphenyl-4-carbaldehyde

Cat. No.: B112586 Get Quote

An In-depth Technical Guide to the Safety Data for 3'-Chlorobiphenyl-4-carbaldehyde

This guide provides a comprehensive overview of the safety data for 3'-Chlorobiphenyl-4-
carbaldehyde (CAS No. 400744-49-2), intended for researchers, scientists, and professionals

in drug development. The information is compiled from various safety data sheets to ensure a

thorough understanding of the substance's properties and associated hazards.

Chemical Identification
Identifier Value

Product Name 3'-Chlorobiphenyl-4-carbaldehyde

Synonyms 3'-Chloro-[1,1'-biphenyl]-4-carboxaldehyde

CAS Number 400744-49-2[1][2][3]

Molecular Formula C13H9ClO[1][2]

Molecular Weight 216.66 g/mol [1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3'-Chlorobiphenyl-4-carbaldehyde
is presented below. Data for some properties were not available.
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Property Value

Physical State Data not available[2]

Boiling Point 357.8°C at 760 mmHg[2]

Density 1.214 g/cm³[2]

Flash Point 185.2°C[2]

Hazard Identification and Classification
3'-Chlorobiphenyl-4-carbaldehyde is classified as hazardous. The GHS hazard statements

and corresponding pictograms are crucial for recognizing the risks associated with this

chemical.

GHS Classification:

Acute Toxicity, Oral (Category 4)[4]

Acute Toxicity, Dermal (Category 4)[4]

Acute Toxicity, Inhalation (Category 4)[4]

Skin Corrosion/Irritation (Category 2)[5]

Serious Eye Damage/Eye Irritation (Category 2)[5]

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H332: Harmful if inhaled.[4]

Causes skin irritation.[5]
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Causes serious eye irritation.[5]

Precautionary Measures and Handling
Adherence to precautionary statements is mandatory to ensure safe handling and use of this

substance.

Prevention:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][4]

P264: Wash skin thoroughly after handling.[2][4]

P270: Do not eat, drink or smoke when using this product.[2][4]

P271: Use only outdoors or in a well-ventilated area.[2][4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]

Response:

P301+P317: IF SWALLOWED: Get medical help.[2][4]

P302+P352: IF ON SKIN: Wash with plenty of water.[2][4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

[4]

P317: Get medical help.[2][4]

P362+P364: Take off contaminated clothing and wash it before reuse.[2][4]

Storage:

Store at -20°C for maximum stability.[1] For general laboratory use, ensure the container is

tightly closed and stored in a dry, well-ventilated place.

Disposal:
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P501: Dispose of contents/container to an approved waste disposal plant in accordance with

local regulations.[2][4]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken immediately.

Exposure Route First-Aid Protocol

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2][4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2][4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2][4]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2][4]

Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological and physical properties cited in the safety

data sheets are not publicly available in the referenced documents. These studies are typically

conducted by chemical manufacturers or specialized laboratories following standardized

guidelines (e.g., OECD Test Guidelines) and are often proprietary. For specific experimental

details, direct inquiry to the supplier or manufacturer is recommended.

Visual Safety Guides
To further aid researchers, the following diagrams illustrate critical safety workflows and

requirements when working with 3'-Chlorobiphenyl-4-carbaldehyde.
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Personal Protective Equipment (PPE)

Engineering Controls

Laboratory Coat

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Glasses

Face Shield
(if splash risk exists)

Use in a Chemical Fume Hood

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).
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Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area
with Soap and Water

Label Waste Container
Dispose as Hazardous Waste

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b112586?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/427679/
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.htm
http://www.vsnchem.com/products/finechemicalintermediates/others/25894.shtml
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC450360050&productDescription=4+-CHLOROBIPHENYL-4-CARB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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